Cas no 1018611-94-3 (2,2,5,5-tetramethylmorpholine)

• Product Name: 2,2,5,5-tetramethylmorpholine
• CAS No: 1018611-94-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD10035253
• CID: 2112372
• Update Time: 2025-06-14

2,2,5,5-tetramethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-tetramethylMorpholine
• Morpholine, 2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethyl-morpholine
• KBOKGIUEKHLMQJ-UHFFFAOYSA-N
• 2,2,5,5-tetramethylmorpholine

• MDL： MFCD10035253
• Inchi： 1S/C8H17NO/c1-7(2)6-10-8(3,4)5-9-7/h9H,5-6H2,1-4H3
• InChI Key： KBOKGIUEKHLMQJ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)NCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,2,5,5-tetramethylmorpholine

Comprehensive Overview of 2,2,5,5-Tetramethylmorpholine (CAS No. 1018611-94-3): Properties, Applications, and Industry Insights

2,2,5,5-Tetramethylmorpholine (CAS No. 1018611-94-3) is a specialized organic compound belonging to the morpholine derivatives family. Its unique molecular structure, characterized by four methyl groups symmetrically positioned on the morpholine ring, imparts distinct chemical and physical properties. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and stability. In recent years, the demand for high-purity morpholine derivatives like 2,2,5,5-tetramethylmorpholine has surged, driven by advancements in catalysis and green chemistry applications.

The synthesis of 2,2,5,5-Tetramethylmorpholine typically involves the alkylation of morpholine precursors under controlled conditions. Researchers emphasize its role as a ligand in transition-metal catalysis, particularly in cross-coupling reactions, which are pivotal for constructing complex molecules in drug discovery. Its sterically hindered structure enhances selectivity in catalytic cycles, a feature highly valued in asymmetric synthesis. Additionally, its low volatility and thermal stability make it suitable for high-temperature industrial processes.

In the pharmaceutical sector, 2,2,5,5-Tetramethylmorpholine is explored as a building block for active pharmaceutical ingredients (APIs). Its rigid framework is advantageous in designing bioactive molecules with improved metabolic stability. Recent studies highlight its potential in neurological drug development, aligning with the growing focus on central nervous system (CNS) therapeutics. Moreover, its compatibility with continuous flow chemistry techniques addresses the industry's shift toward sustainable manufacturing.

From an environmental perspective, 2,2,5,5-Tetramethylmorpholine is investigated for its biodegradability and low ecotoxicity profile. Regulatory agencies increasingly prioritize eco-friendly solvents and intermediates, positioning this compound as a candidate for green chemistry initiatives. Its applications extend to polymer stabilization, where it acts as a light stabilizer in coatings and plastics, mitigating degradation under UV exposure—a critical feature for durable materials in automotive and construction industries.

Market trends indicate rising interest in custom synthesis of 2,2,5,5-Tetramethylmorpholine to meet niche demands. Analytical techniques such as GC-MS and NMR spectroscopy ensure stringent quality control, particularly for high-performance applications. As industries embrace digital transformation, computational tools like molecular docking further elucidate its interactions in biological systems, opening avenues for drug repurposing and precision medicine.

In conclusion, 2,2,5,5-Tetramethylmorpholine (CAS No. 1018611-94-3) exemplifies the convergence of synthetic innovation and industrial applicability. Its multifaceted roles—from catalysis to therapeutics—underscore its relevance in modern chemistry. Future research may explore its integration with nanotechnology and renewable energy solutions, reflecting the compound's adaptability to emerging scientific paradigms.